![molecular formula C24H28N2O3 B5591948 2-(3-methoxybenzyl)-8-(phenylacetyl)-2,8-diazaspiro[4.5]decan-3-one](/img/structure/B5591948.png)
2-(3-methoxybenzyl)-8-(phenylacetyl)-2,8-diazaspiro[4.5]decan-3-one
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Overview
Description
This compound belongs to the class of 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, a group known for its diverse pharmacological activities, including antihypertensive, anticonvulsant, and muscarinic agonist properties. The structural uniqueness of these compounds lies in their spirocyclic framework, which has attracted attention for its potential therapeutic applications.
Synthesis Analysis
The synthesis of compounds within this class typically involves multi-step reactions that may include the addition of prenyl magnesium bromide to 4-methoxybenzylimine or other such specific reactions tailored to introduce functional groups at desired positions on the diazaspirodecanone backbone (Mai et al., 2010).
Molecular Structure Analysis
The molecular structure of these compounds has been extensively studied through X-ray crystallography and other analytical techniques to determine their conformation and stereochemistry. These analyses reveal the presence of multiple stereocenters and the spirocyclic nature of the molecule, which are crucial for their biological activity (Rivera et al., 2022).
Chemical Reactions and Properties
The chemical reactivity of 2,8-diazaspiro[4.5]decan-3-ones is characterized by their interactions with various reagents, leading to a wide range of derivatives with potential biological activities. Notably, the introduction of substituents at specific positions can significantly alter their pharmacological profile, offering insights into the structure-activity relationship (SAR) of these molecules (Fritch & Krajewski, 2010).
Physical Properties Analysis
The physical properties of these compounds, such as solubility, melting point, and crystalline structure, are crucial for their formulation and therapeutic efficacy. Detailed physicochemical characterization supports the optimization of these compounds for better drug-like properties (Wang et al., 2011).
Chemical Properties Analysis
The chemical properties, including stability, reactivity, and interaction with biological targets, are essential for understanding the mechanism of action of these compounds. Studies have shown that specific modifications on the diazaspirodecanone core can enhance selectivity and potency toward desired biological targets, such as calcium channels or muscarinic receptors (Alberati et al., 2006).
properties
IUPAC Name |
2-[(3-methoxyphenyl)methyl]-8-(2-phenylacetyl)-2,8-diazaspiro[4.5]decan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N2O3/c1-29-21-9-5-8-20(14-21)17-26-18-24(16-23(26)28)10-12-25(13-11-24)22(27)15-19-6-3-2-4-7-19/h2-9,14H,10-13,15-18H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTNZXLUYGCOVAU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CN2CC3(CCN(CC3)C(=O)CC4=CC=CC=C4)CC2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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